Cas no 2248335-43-3 (Ethyl 5,5-dimethoxypiperidine-3-carboxylate)

• Product Name: Ethyl 5,5-dimethoxypiperidine-3-carboxylate
• CAS No: 2248335-43-3
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 5866265
• PubChem ID: 137941106
• Update Time: 2025-06-08

Ethyl 5,5-dimethoxypiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6512040
• Ethyl 5,5-dimethoxypiperidine-3-carboxylate
• 2248335-43-3

• Inchi： 1S/C10H19NO4/c1-4-15-9(12)8-5-10(13-2,14-3)7-11-6-8/h8,11H,4-7H2,1-3H3
• InChI Key： YRWJXEJSICJTTJ-UHFFFAOYSA-N
• SMILES： O(C)C1(CNCC(C(=O)OCC)C1)OC

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 56.8Ų

Additional information on Ethyl 5,5-dimethoxypiperidine-3-carboxylate

Ethyl 5,5-dimethoxypiperidine-3-carboxylate (CAS No. 2248335-43-3): An Overview of Its Structure, Properties, and Applications

Ethyl 5,5-dimethoxypiperidine-3-carboxylate (CAS No. 2248335-43-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features and potential applications in various scientific and industrial domains.

The molecular formula of Ethyl 5,5-dimethoxypiperidine-3-carboxylate is C₁₁H₂₁NO₄, and its molecular weight is approximately 227.29 g/mol. The compound features a piperidine ring with two methoxy groups at the 5-position and an ethyl ester group at the 3-position. This specific arrangement of functional groups imparts unique chemical properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds.

In terms of physical properties, Ethyl 5,5-dimethoxypiperidine-3-carboxylate is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods.

The chemical reactivity of Ethyl 5,5-dimethoxypiperidine-3-carboxylate is influenced by its functional groups. The presence of the ester group makes it susceptible to hydrolysis under acidic or basic conditions, which can be utilized in various synthetic transformations. The methoxy groups provide electron-donating effects that can influence the reactivity of adjacent functional groups, making this compound a versatile building block in organic synthesis.

In the context of pharmaceutical research, Ethyl 5,5-dimethoxypiperidine-3-carboxylate has shown promise as an intermediate in the development of novel therapeutic agents. Recent studies have explored its potential as a precursor for compounds with anti-inflammatory, analgesic, and neuroprotective properties. For instance, a study published in the *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibited significant anti-inflammatory activity in vitro and in vivo models.

The synthesis of Ethyl 5,5-dimethoxypiperidine-3-carboxylate typically involves multi-step processes that include the formation of the piperidine ring, introduction of the methoxy groups, and esterification. One common synthetic route involves the reaction of 1-benzyl-4-piperidone with methyl iodide to form the corresponding N-benzyl-N-methyl piperidinium salt, followed by reduction and subsequent functionalization steps to introduce the methoxy and ethyl ester groups.

Safety considerations are an essential aspect when handling Ethyl 5,5-dimethoxypiperidine-3-carboxylate. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken to avoid skin contact and inhalation. Laboratory personnel should use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound.

In conclusion, Ethyl 5,5-dimethoxypiperidine-3-carboxylate (CAS No. 2248335-43-3) is a multifaceted compound with a wide range of applications in organic chemistry and pharmaceutical research. Its unique structural features and chemical properties make it a valuable intermediate for the synthesis of more complex molecules with potential therapeutic benefits. Ongoing research continues to uncover new applications for this compound, highlighting its significance in both academic and industrial settings.